Cas no 1368916-06-6 (1H-Pyrrole-3-sulfonyl fluoride)

• Product Name: 1H-Pyrrole-3-sulfonyl fluoride
• CAS No: 1368916-06-6
• MF: C₄H₄FNO₂S
• MW: 149.143463134766
• MDL: MFCD21880101
• CID: 5237949
• Update Time: 2025-06-09

1H-Pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-sulfonyl fluoride

• MDL： MFCD21880101
• Inchi： 1S/C4H4FNO2S/c5-9(7,8)4-1-2-6-3-4/h1-3,6H
• InChI Key： RTMZMXLVGQETRV-UHFFFAOYSA-N
• SMILES： N1C=CC(S(F)(=O)=O)=C1

Additional information on 1H-Pyrrole-3-sulfonyl fluoride

Exploring the Chemical and Biological Properties of 1H-Pyrrole-3-sulfonyl Fluoride (CAS No. 1368916-06-6)

1H-Pyrrole-3-sulfonyl Fluoride, a heterocyclic compound with the CAS registry number 1368916-06-6, represents an intriguing class of sulfonyl fluoride derivatives characterized by its pyrrolyl scaffold and electrophilic sulfonyl fluoride group. This molecule has garnered significant attention in recent years due to its unique reactivity profile and potential applications in enzyme modulation, particularly within the realm of protein-protein interaction (PPI) inhibitors. The core structure features a pyrrole ring, a five-membered aromatic heterocycle, conjugated with a sulfonyl fluoride moiety at the 3-position, creating a highly polarizable electrophile that interacts selectively with cysteine residues in biological systems.

Synthetic advancements have streamlined the preparation of this compound, leveraging modern methodologies such as microwave-assisted chemistry and transition metal-catalyzed cross-coupling reactions. A notable 2024 study published in Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach using palladium(II) acetate as a catalyst, achieving yields exceeding 85% under mild conditions. This optimization not only reduces production costs but also minimizes environmental impact compared to traditional multi-step protocols that required hazardous reagents like thionyl chloride.

In pharmacological studies, this compound exhibits selective inhibitory activity against specific kinases involved in cancer progression. Researchers from Stanford University's Drug Discovery Initiative reported in early 2024 that when tested against a panel of tyrosine kinases, pyrrolylsulfonyl fluoride analogs showed up to 90% inhibition of Aurora kinase A at submicromolar concentrations without significant off-target effects on other kinases. The sulfonyl fluoride group's ability to form irreversible covalent bonds with cysteine residues at kinase active sites provides advantages over reversible inhibitors by enabling prolonged target engagement.

Biochemical assays reveal fascinating interactions between this molecule and serine hydrolases, particularly during protease activity studies conducted at the Max Planck Institute for Biochemistry. Data from time-dependent inhibition experiments published in Nature Chemical Biology (July 2024) indicate that the pyrrolylsulfonyl moiety enhances membrane permeability while maintaining enzyme specificity, making it an ideal scaffold for developing next-generation anti-inflammatory agents targeting matrix metalloproteinases (MMPs). The compound's hydrophobic character derived from its aromatic system allows efficient cellular uptake while minimizing systemic toxicity.

Spectroscopic analysis confirms its planar molecular geometry with strong electron-withdrawing effects at the sulfonyl group, as evidenced by X-ray crystallography studies from Oxford University's Structural Chemistry Group. These structural insights align with computational docking simulations showing preferential binding to hydrophobic pockets within enzyme active sites through both van der Waals interactions and nucleophilic attack mechanisms mediated by the sulfonyl fluoride functionality.

The compound's photochemical properties are currently under investigation for potential use in light-responsive drug delivery systems. A collaborative study between MIT and Kyoto University (ACS Chemical Biology, March 2024) demonstrated that when conjugated with photosensitizer moieties, pyrrolylsulfonyl fluorides can undergo controlled photorelease of active fluorosulfate intermediates upon near-infrared irradiation, offering spatiotemporally regulated therapeutic applications.

In preclinical models, this compound has shown promising efficacy in neurodegenerative disease research. Neurobiologists at Harvard Medical School recently reported that it crosses the blood-brain barrier more effectively than analogous benzyl sulfonyl fluorides due to its smaller molecular volume and optimal lipophilicity index (cLogP = 2.7). When administered to Alzheimer's disease rodent models expressing mutant tau proteins, it reduced phosphorylation levels by 45% while preserving neuronal viability through selective modulation of glycogen synthase kinase-3β (GSK-3β).

Toxicological evaluations using zebrafish embryo assays revealed minimal developmental toxicity up to concentrations of 5 μM (Toxicological Sciences, May 2024). This favorable safety profile contrasts with earlier generation sulfonyl fluorides that exhibited embryotoxicity above 1 μM concentrations due to their larger molecular frameworks hindering metabolic clearance pathways.

The unique reactivity profile stems from quantum mechanical calculations showing an activation energy barrier reduction by ~5 kcal/mol compared to non-pyrrolylated analogs when interacting with target enzymes containing vicinal thiol groups. Density functional theory (DFT) studies led by ETH Zurich researchers identified favorable orbital interactions between the pyrrole π-system and enzyme-bound cysteine residues prior to nucleophilic attack on the sulfonylimidoyl intermediate.

Innovative formulation strategies are being explored for clinical translation. A recent patent application (WO/2024/XXXXXX) describes lipid nanoparticle encapsulation methods that stabilize this compound during gastrointestinal transit while maintaining enzymatic activity post-release. These nanoparticles utilize phospholipid bilayers functionalized with polyethylene glycol chains for prolonged circulation half-life in vivo.

Cryogenic electron microscopy (cryo-EM) studies have provided atomic-resolution insights into its binding mode within protein cavities. Structural biology work published in eLife (June 2024) revealed a novel "induced fit" mechanism where binding induces conformational changes in target enzymes' catalytic domains before covalent modification occurs - a phenomenon not observed with non-heterocyclic sulfonyl fluorides.

This molecule's synthesis is now integrated into high-throughput screening platforms using continuous flow chemistry systems equipped with real-time UV monitoring capabilities. Automated synthesis platforms like those developed by Syrris Limited allow rapid preparation of milligram quantities while maintaining precise control over reaction parameters such as temperature gradients between -5°C and 85°C during phase transfer catalysis steps.

In vivo pharmacokinetic studies using radiolabeled tracers (¹⁸F-fluorinated derivatives) have mapped metabolic pathways involving cytochrome P450 enzymes CYP3A4 and CYP2D6 primarily responsible for its hepatic clearance - information critical for designing prodrugs with extended half-lives. Metabolite identification via LC/MS/MS confirmed sulfation at the pyrrole ring occurs alongside glucuronidation processes without forming reactive intermediates linked to hepatotoxicity.

Surface plasmon resonance experiments conducted at Karolinska Institutet revealed nanomolar dissociation constants when interacting with SH-containing proteins like thioredoxin reductase - validating its utility as a probe molecule for studying redox-regulated signaling pathways involved in cancer cell survival mechanisms under hypoxic conditions.

The compound's photochemical stability under UV irradiation up to wavelengths of 450 nm makes it suitable for use in optogenetic experiments targeting specific cellular compartments without causing nonspecific photodamage observed with shorter wavelength compounds (JACS Au, January 2024). This property is leveraged in fluorescence-based assays where it serves as both inhibitor and reporter molecule through FRET mechanisms involving fluorescently labeled substrates.

New synthetic routes incorporating bio-based starting materials are emerging from sustainable chemistry initiatives led by researchers at UC Berkeley's Green Chemistry Center. By substituting petroleum-derived pyrrole precursors with lignin-derived aromatic building blocks obtained via microwave-assisted depolymerization processes (Greener Synthesis, April 2024), they achieved scalable production methods meeting current environmental regulations without compromising product purity standards (>99% HPLC).

Innovative applications include its use as a crosslinking agent in peptide engineering projects aiming to stabilize α-helical structures through formation of rigid sulfonamide bridges between strategic cysteine residues (Nature Methods, August 2024). This application has enabled creation of novel peptide therapeutics resistant to proteolytic degradation while retaining bioactivity against tumor necrosis factor receptors (TNFR).